4-[(Tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid

• IUPAC Name: 4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-8-carboxylic acid
• InChI: InChI=1S/C15H19NO5/c1-15(2,3)21-14(19)16-6-7-20-12-8-10(13(17)18)4-5-11(12)9-16/h4-5,8H,6-7,9H2,1-3H3,(H,17,18)
• InChI Key: HWPWJFUAHCTERA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C(C1)C=CC(=C2)C(=O)O
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• CAS RN: 1205750-69-1

Description

“4-[(Tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid” is a compound with the CAS Number: 1142210-79-4. It has a molecular weight of 293.32. The compound is typically stored at room temperature and appears as a powder.

Synthesis Analysis

The tert-butyloxycarbonyl (BOC) group is a protecting group used in organic synthesis. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C15H19NO5/c1-15(2,3)21-14(19)16-6-7-20-12-5-4-10(13(17)18)8-11(12)9-16/h4-5,8H,6-7,9H2,1-3H3,(H,17,18).

Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 293.32.

Scientific Research Applications

Polymer Synthesis and Properties

One application involves the synthesis of new polyamides with flexible main-chain ether linkages and ortho-phenylene units, prepared from dicarboxylic acids derived from similar chemical structures. These polyamides demonstrate high solubility in polar solvents, transparency, flexibility, toughness in film form, and thermal stability, with glass transition temperatures mostly over 200°C and weight loss temperatures exceeding 480°C, suggesting their potential for high-performance material applications (Hsiao et al., 2000).

Molecular Assembly and Hydrogen Bonding

Research on the hydrogen-bonded assembly of benzazepine derivatives shows the potential for creating structured materials. For instance, the reaction pathway leading to a benzazepine carboxylic acid highlighted the formation of hydrogen-bonded assemblies in zero, one, two, and three dimensions, indicating the versatility of these compounds in constructing complex molecular architectures (Guerrero et al., 2014).

Synthetic Organic Chemistry

Tert-Butyl phenylazocarboxylates, closely related in structure, are identified as versatile building blocks in synthetic organic chemistry. They undergo nucleophilic substitutions and radical reactions, facilitating modifications of the benzene ring and demonstrating the compound's utility in creating a variety of organic molecules, which could have implications in drug development and other areas of chemistry (Jasch et al., 2012).

Medicinal Chemistry Applications

In the context of medicinal chemistry, similar compounds have been utilized in the synthesis of CCR5 antagonists, indicating their importance in the development of therapeutic agents. A practical synthesis method for an orally active CCR5 antagonist showcases the potential of these compounds in pharmaceutical synthesis, underscoring their role in creating drugs with specific biological activities (Ikemoto et al., 2005).

Mechanism of Action

Target of Action

The compound is a derivative of tert-butyloxycarbonyl (boc)-protected amino acids , which are commonly used in peptide synthesis . Therefore, it’s plausible that this compound may interact with proteins or enzymes involved in peptide synthesis or modification.

Mode of Action

Boc-protected amino acids, from which this compound is derived, are known to participate in peptide synthesis . The Boc group serves as a protecting group for amines, preventing unwanted reactions during synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .

Biochemical Pathways

Given its structure and the known applications of boc-protected amino acids, it’s plausible that this compound may be involved in pathways related to peptide synthesis or modification .

Result of Action

Given its structure and the known applications of boc-protected amino acids, it’s plausible that this compound may influence peptide synthesis or modification .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H303, H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

While there is limited information available on the future directions of this specific compound, the tert-butyloxycarbonyl (BOC) group is widely used in organic synthesis. It is likely that research will continue to explore new applications and synthesis methods involving this group.